Cas no 1055176-30-1 (6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde)

• Product Name: 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde
• CAS No: 1055176-30-1
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD16658656
• CID: 1154864
• PubChem ID: 10236304
• Update Time: 2025-11-01

6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AG-F-10589
• SureCN4660845
• 2-bromo-6-fluoro-5-trifluoromethylbenzaldehyde
• ANW-27500
• 6-Fluor-2-brom-4-nitro-1-hydroxy-benzol
• 2-Brom-6-fluor-4-nitro-phenol
• 6-bromo-2-fluoro-3-trifluoromethyl-benzaldehyde
• 2-bromo-6-fluoro-4-nitro-phenol
• CTK4G9621
• 2-bromo-4-nitro-6-fluorophenol
• Phenol,2-bromo-6-fluoro-4-nitro-
• ACMC-209hxa
• Phenol,2-bromo-6-fluoro-4-nitro
• 6-BroMo-2-fluoro-3-(trifluoroMethyl)benzaldehyde
• 6-Bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde, AldrichCPR
• MFCD16658656
• SCHEMBL1015538
• 1055176-30-1
• AS-43183
• SY067998
• AKOS025404062
• 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde

• MDL： MFCD16658656
• Inchi： 1S/C8H3BrF4O/c9-6-2-1-5(8(11,12)13)7(10)4(6)3-14/h1-3H
• InChI Key： WEMMKWCCQNHYIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1C=O)F

Computed Properties

• Exact Mass: 269.93000
• Monoisotopic Mass: 269.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.41950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde (CAS No. 1055176-30-1)

6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde (CAS No. 1055176-30-1) is a highly specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and advanced material synthesis. Its unique molecular structure, featuring a bromine substituent at the 6-position, a fluorine at the 2-position, and a trifluoromethyl group at the 3-position, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The growing demand for fluorinated compounds in modern chemistry has propelled 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde into the spotlight. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity of drug candidates. This compound’s trifluoromethyl group is particularly valuable, as it mimics the steric and electronic properties of a methyl group while offering improved lipophilicity and resistance to oxidative degradation. Such characteristics align with current trends in the pharmaceutical industry, where fluorinated building blocks are essential for optimizing drug performance.

In addition to its pharmaceutical applications, 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde is also explored in material science. Its benzaldehyde core serves as a precursor for synthesizing liquid crystals, organic semiconductors, and other functional materials. The compound’s ability to undergo diverse reactions, such as Suzuki couplings or nucleophilic substitutions, further expands its utility in creating tailored materials for electronics and optoelectronics. This versatility addresses the increasing need for high-performance materials in renewable energy technologies and next-generation displays.

From an analytical perspective, the purity and stability of CAS No. 1055176-30-1 are critical for reproducible results in research and industrial processes. Advanced techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. Quality control measures ensure that it meets the stringent requirements of GMP and ISO standards, which are paramount for its use in regulated industries. Researchers frequently search for reliable suppliers offering high-purity 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde, emphasizing the importance of traceability and documentation in chemical procurement.

Environmental and safety considerations are also integral to the discussion of 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde. While not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the broader industry shift toward sustainable chemistry practices. These aspects resonate with global initiatives like green chemistry and the UN Sustainable Development Goals, which prioritize safer alternatives and reduced environmental impact.

Looking ahead, the demand for 6-bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde is expected to rise, driven by innovations in drug discovery and material science. Its role in cutting-edge research, such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, underscores its relevance in addressing unmet medical needs. Furthermore, collaborations between academia and industry are likely to uncover new applications, solidifying its position as a cornerstone in synthetic chemistry. For researchers seeking to explore its potential, access to high-quality CAS No. 1055176-30-1 remains a top priority.